Cas no 1249093-61-5 (3-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide)

• Product Name: 3-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide
• CAS No: 1249093-61-5
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6368539
• PubChem ID: 61923750
• Update Time: 2025-05-26

3-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide
• 3-(2-methyl-1H-imidazol-1-yl)-2-[(propan-2-yl)amino]propanamide
• EN300-1123387
• 1249093-61-5
• AKOS011197678

• Inchi： 1S/C10H18N4O/c1-7(2)13-9(10(11)15)6-14-5-4-12-8(14)3/h4-5,7,9,13H,6H2,1-3H3,(H2,11,15)
• InChI Key： KKRAXUJBTKBTFJ-UHFFFAOYSA-N
• SMILES： O=C(C(CN1C=CN=C1C)NC(C)C)N

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide

Comprehensive Overview of 3-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide (CAS No. 1249093-61-5)

The compound 3-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide (CAS No. 1249093-61-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 2-methyl-1H-imidazole moiety and a propan-2-yl amine group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its ability to interact with biological targets. The compound's amidopropanamide backbone further enhances its stability and bioavailability, which are critical factors in drug development.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. This trend has led to increased scrutiny of compounds like 3-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide, as scientists explore its potential in treating conditions such as inflammatory diseases and metabolic disorders. The compound's imidazole ring is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs, including antihistamines and antifungals. This structural similarity has sparked interest in its drug-likeness and ADME properties (absorption, distribution, metabolism, and excretion).

From a synthetic chemistry perspective, the preparation of 3-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide involves multi-step organic reactions, often requiring protective group strategies and catalytic optimization. The compound's CAS No. 1249093-61-5 serves as a unique identifier in chemical databases, facilitating its tracking in high-throughput screening (HTS) campaigns. Its molecular weight and logP value suggest favorable blood-brain barrier permeability, making it a candidate for central nervous system (CNS) drug discovery.

The rise of artificial intelligence in drug discovery has further amplified interest in this compound. Machine learning models trained on chemical descriptors and bioactivity data can predict its interactions with proteins, potentially accelerating its development. Additionally, the compound's structural analogs are being explored in combinatorial chemistry libraries, where slight modifications could yield derivatives with enhanced potency or selectivity. This approach aligns with the growing focus on fragment-based drug design (FBDD), which aims to optimize molecular fragments for therapeutic use.

Environmental and regulatory considerations also play a role in the compound's profile. Its biodegradability and ecotoxicity are under evaluation to ensure compliance with green chemistry principles. As the pharmaceutical industry shifts toward sustainable synthesis, researchers are investigating catalytic methods and solvent-free reactions to produce 3-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide with minimal waste. These efforts reflect broader trends in corporate social responsibility (CSR) and environmental, social, and governance (ESG) metrics.

In conclusion, 3-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide (CAS No. 1249093-61-5) represents a fascinating intersection of chemistry, biology, and technology. Its potential applications in drug discovery, coupled with its structural versatility, make it a subject of ongoing research. As the scientific community continues to unravel its properties, this compound may pave the way for innovative therapies and contribute to the next generation of biopharmaceutical innovations.